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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650 Get Quote

CAY10566 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of CAY10566, a

potent and selective stearoyl-CoA desaturase 1 (SCD1) inhibitor.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for CAY10566?

CAY10566 is supplied as a crystalline solid and requires specific storage conditions to ensure

its stability.[1] For long-term storage, it is recommended to store the powder at -20°C, where it

can remain stable for up to three years.[2] Once dissolved in a solvent, the storage

requirements change. Stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles and can be stored at -80°C for up to one year or at -20°C for one to six months.[2][3][4]

2. How should I dissolve CAY10566?

CAY10566 is soluble in several organic solvents, including DMSO, ethanol, and

dimethylformamide (DMF).[1] For in vitro experiments, DMSO is a common solvent, with a

solubility of up to 78 mg/mL.[2] It is crucial to use fresh, moisture-free DMSO, as absorbed

moisture can reduce solubility.[2] Sonication may be necessary to fully dissolve the compound.

[5] For in vivo studies, specific formulations are required. A common vehicle consists of a

mixture of DMSO, PEG300, Tween 80, and saline.[5]

3. What is the stability of CAY10566 in different forms?
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The stability of CAY10566 is dependent on its form and storage conditions. The solid powder is

stable for at least three years when stored at -20°C.[2] In solvent, stability is reduced. At -80°C,

solutions are stable for up to a year, while at -20°C, the stability ranges from one to six months.

[2][3][4] Aqueous solutions are not recommended for storage for more than one day.[1]

4. How does CAY10566 inhibit SCD1?

CAY10566 is a potent and selective inhibitor of stearoyl-CoA desaturase 1 (SCD1).[2][3][4][5]

[6] SCD1 is a key enzyme that catalyzes the conversion of saturated long-chain fatty acid-CoAs

into monounsaturated long-chain fatty acid-CoAs.[5] By inhibiting this enzyme, CAY10566
blocks this conversion, which can impact cellular processes that rely on these

monounsaturated fatty acids, such as membrane fluidity, cell signaling, and lipid metabolism.[7]
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Issue Possible Cause Recommended Solution

Compound will not dissolve
Inappropriate solvent or

solvent quality.

Ensure you are using a

recommended solvent such as

DMSO, ethanol, or DMF.[1]

Use fresh, anhydrous DMSO

as moisture can decrease

solubility.[2] Gentle heating

and sonication can also aid in

dissolution.[5]

Inconsistent experimental

results

Improper storage of stock

solutions leading to

degradation.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

[2] Store aliquots at -80°C for

long-term use (up to 1 year) or

-20°C for shorter-term use (1-6

months).[2][3][4] Prepare fresh

working solutions for each

experiment.

Low cellular activity observed
Insufficient cellular uptake or

incorrect dosage.

Optimize the concentration of

CAY10566 based on the

specific cell line and

experimental conditions. IC50

values can vary between

enzymatic assays and cell-

based assays.[5] Ensure the

final DMSO concentration in

your cell culture medium is not

toxic to the cells (typically

below 0.5%).

Precipitation in aqueous buffer Low aqueous solubility of

CAY10566.

CAY10566 has limited

solubility in aqueous buffers.[1]

To maximize solubility, first

dissolve the compound in DMF

and then dilute it with the

aqueous buffer of choice.[1] It

is not recommended to store
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aqueous solutions for more

than one day.[1]

Data Summary Tables
Table 1: Storage Conditions and Stability

Form Storage Temperature Stability

Solid Powder -20°C ≥ 3 years[2]

In Solvent -80°C Up to 1 year[2][4][5]

-20°C 1 to 6 months[2][3][4][6]

Aqueous Solution 4°C
Not recommended for more

than one day[1]

Table 2: Solubility Information

Solvent Solubility

DMSO ~10-78 mg/mL[1][2]

DMF ~20 mg/mL[1]

Ethanol ~0.15 mg/mL[1]

Aqueous Buffer (1:5 DMF:PBS, pH 7.2) ~0.15 mg/mL[1]

Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of CAY10566 powder (Molecular Weight:

389.81 g/mol ).[5]

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a

10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve
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3.898 mg of CAY10566 in 1 mL of DMSO.

Dissolution: Vortex and/or sonicate the solution until the compound is completely dissolved.

[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store the aliquots at -80°C for up to one year.[2]

Protocol 2: In Vivo Formulation

For animal studies, a common formulation involves a multi-component vehicle.[2][5]

Initial Dissolution: Prepare a concentrated stock solution of CAY10566 in DMSO.

Vehicle Preparation: In a separate tube, combine the other vehicle components, such as

PEG300, Tween 80, and saline, in the desired ratios (e.g., 10% DMSO, 40% PEG300, 5%

Tween 80, 45% Saline).[5]

Final Formulation: Slowly add the CAY10566/DMSO stock solution to the vehicle mixture

while vortexing to ensure a homogenous suspension.

Administration: The final formulation should be prepared fresh before each administration.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: CAY10566 inhibits SCD1, blocking the conversion of SFAs to MUFAs.
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Caption: General workflow for preparing and using CAY10566 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1668650?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/10012562.pdf
https://www.selleckchem.com/products/cay10566.html
https://www.glpbio.com/cay10566.html
https://www.medchemexpress.com/CAY10566.html
https://www.targetmol.com/compound/cay10566
https://www.targetmol.com/compound/cay10566
https://www.reactivi.ro/uploads/docs/41625/CAY10566-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6678606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6678606/
https://www.benchchem.com/product/b1668650#cay10566-degradation-and-storage-conditions
https://www.benchchem.com/product/b1668650#cay10566-degradation-and-storage-conditions
https://www.benchchem.com/product/b1668650#cay10566-degradation-and-storage-conditions
https://www.benchchem.com/product/b1668650#cay10566-degradation-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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